9-Bromo-1,2,3,4-tetrahydro-pyrazino[1,2-a]indole

• Molecular Formula: C11H11BrN2
• Molecular Weight: 251.12 g/mol
• IUPAC Name: 9-bromo-1,2,3,4-tetrahydropyrazino[1,2-a]indole
• InChI: InChI=1S/C11H11BrN2/c12-10-2-1-3-11-9(10)6-8-7-13-4-5-14(8)11/h1-3,6,13H,4-5,7H2
• InChI Key: WQZFONCDYLWYSZ-UHFFFAOYSA-N
• Canonical SMILES: C1CN2C(=CC3=C2C=CC=C3Br)CN1

Description

9-Bromo-1,2,3,4-tetrahydro-pyrazino[1,2-a]indole is a useful research compound. Its molecular formula is C11H11BrN2 and its molecular weight is 251.12 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Lithium aluminiumhydride (4.0 g, 106 mmol) was suspended in diethylether (600 mL) and 4-bromo-1-cyanomethyl-1H-indole-2-carboxylic acid ethyl ester (13.0 g, 42 mmol) was added in portions. The mixture was boiled for 15 h, cooled to room temperature and added to saturated potassium sodium tartrate solution. Thorough washing of the filter-cake with ethyl acetate followed the filtration over Celite® to remove solids. The phases of the filtrate were separated and the water phase was extracted with ethylacetate. The organic phases were pooled, washed with brine, dried with MgSO4 and the solvent was evaporated. Chromatography on silica gel (dichloromethane/methanol 95:5) yielded 9-bromo-1,2,3,4-tetrahydro-pyrazino[1,2-a]indole (3.6 g, 34%) as a colorless solid, MS: m/e=250.0 (M+).